Cas no 2366269-23-8 (Palbociclib-propargyl)

• Product Name: Palbociclib-propargyl
• CAS No: 2366269-23-8
• MF: C₂₇H₃₁N₇O₂
• MW: 485.580744981766
• CID: 4739829
• PubChem ID: 139600348
• Update Time: 2025-10-29

Palbociclib-propargyl Chemical and Physical Properties

Names and Identifiers

• Palbociclib-propargyl
• 6-acetyl-8-cyclopentyl-5-methyl-2-[[5-(4-prop-2-ynylpiperazin-1-yl)pyridin-2-yl]amino]pyrido[2,3-d]pyrimidin-7-one
• G17144
• CS-0106642
• AKOS040743750
• PROTAC CDK6 ligand 1
• MS-29025
• 2366269-23-8
• HY-130296

• Inchi： 1S/C27H31N7O2/c1-4-11-32-12-14-33(15-13-32)21-9-10-23(28-16-21)30-27-29-17-22-18(2)24(19(3)35)26(36)34(25(22)31-27)20-7-5-6-8-20/h1,9-10,16-17,20H,5-8,11-15H2,2-3H3,(H,28,29,30,31)
• InChI Key： SLFZXPQZLOODKL-UHFFFAOYSA-N
• SMILES： O=C1C(C(C)=O)=C(C)C2=CN=C(NC3=CC=C(C=N3)N3CCN(CC#C)CC3)N=C2N1C1CCCC1

Computed Properties

• Exact Mass: 485.25392326g/mol
• Monoisotopic Mass: 485.25392326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 912
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 94.6

Additional information on Palbociclib-propargyl

Palbociclib-Propargyl: A Comprehensive Overview

The compound with CAS No 2366269-23-8, commonly referred to as Palbociclib-propargyl, has emerged as a significant molecule in the field of oncology and drug development. This compound is a derivative of Palbociclib, a well-known CDK4/6 inhibitor that has revolutionized the treatment of breast cancer. The addition of the propargyl group to Palbociclib introduces unique properties that enhance its pharmacokinetic profile and therapeutic potential.

Palbociclib-propargyl has garnered attention due to its ability to modulate the activity of cyclin-dependent kinases (CDKs), particularly CDK4 and CDK6, which are critical regulators of the cell cycle. Recent studies have demonstrated that this compound exhibits potent anti-proliferative effects in various cancer cell lines, making it a promising candidate for targeted cancer therapies. The integration of the propargyl group into the molecular structure not only improves solubility but also enhances bioavailability, which is crucial for effective drug delivery.

One of the most notable advancements in the research of Palbociclib-propargyl is its potential application in combination therapies. By combining this compound with other anti-cancer agents, researchers have observed synergistic effects that significantly enhance tumor regression and reduce resistance to treatment. This approach is particularly relevant in the context of metastatic breast cancer, where resistance to single-agent therapies is a major challenge.

The development of Palbociclib-propargyl has also been supported by preclinical studies that highlight its safety profile and tolerability. These studies suggest that the compound achieves a favorable balance between efficacy and toxicity, which is essential for its translation into clinical practice. Furthermore, ongoing clinical trials are investigating the optimal dosing regimens and treatment schedules for this compound, paving the way for its potential approval as a novel therapeutic option.

In addition to its therapeutic applications, Palbociclib-propargyl has also become a valuable tool in drug discovery and development. Its unique chemical structure provides researchers with a platform to explore novel strategies for targeting CDKs and other kinases involved in cancer progression. This has led to the identification of new lead compounds and innovative approaches to cancer treatment.

The continued exploration of Palbociclib-propargyl's mechanisms of action and therapeutic potential underscores its importance in the field of oncology. As research progresses, this compound holds promise not only as a standalone therapy but also as a component of multi-modal treatment strategies that aim to improve outcomes for patients with various types of cancer.